Cas no 27867-47-6 (2-Amino-3-formylbenzoic acid)

• Product Name: 2-Amino-3-formylbenzoic acid
• CAS No: 27867-47-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD06796555
• CID: 251483
• PubChem ID: 19821419
• Update Time: 2025-05-22

2-Amino-3-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-formylbenzoic acid
• Benzoic acid,2-amino-3-formyl-
• Benzoic acid,2-amino-3-formyl
• 2-Amino-3-formylbenzoicacid
• FT-0638728
• AS-36631
• 2-amino-3-formyl-benzoic acid
• DTXSID60600323
• EN300-197855
• CS-0171033
• A13746
• MFCD06796555
• AC-9123
• AKOS006345969
• 2-amino-3-formylbenzoic acid, AldrichCPR
• 27867-47-6
• SCHEMBL25273832
• DB-020394

• MDL： MFCD06796555
• Inchi： 1S/C8H7NO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4H,9H2,(H,11,12)
• InChI Key： VENQUFMWOGHOCF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=O)C=1N)=O

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.424
• Boiling Point: 374.6°Cat760mmHg
• Flash Point: 180.4°C
• PSA: 80.39000
• LogP: 1.36070

2-Amino-3-formylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-3-formylbenzoic acid

2-Amino-3-formylbenzoic Acid (CAS No: 27867-47-6)

The compound 2-Amino-3-formylbenzoic Acid, also known by its CAS number 27867-47-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structure and Synthesis

2-Amino-3-formylbenzoic Acid consists of a benzoic acid backbone with an amino group at the second position and a formyl group at the third position. The molecule's structure allows for various functional groups to interact, making it versatile for chemical modifications. Recent studies have explored novel synthetic pathways to enhance the efficiency of producing this compound, leveraging advanced catalytic methods and green chemistry principles.

Biological Activity and Applications

Research into the biological activity of 2-Amino-3-formylbenzoic Acid has revealed promising results in pharmacological studies. The compound exhibits potential anti-inflammatory and antioxidant properties, which are being investigated for their therapeutic applications in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its biological applications, this compound is also being explored for its role in material science, particularly in the development of advanced polymers and sensors. Its ability to form stable conjugated systems makes it a valuable component in creating materials with enhanced electronic properties.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 2-Amino-3-formylbenzoic Acid with greater precision. These studies have provided insights into its binding affinity with various biological targets, paving the way for more targeted drug design strategies.

A study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a lead molecule for developing new anti-cancer agents. The research demonstrated that 2-Amino-3-formylbenzoic Acid can inhibit key enzymes involved in tumor growth, suggesting a promising avenue for further exploration.

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The synthesis and application of 2-Amino-3-formylbenzoic Acid strong> are increasingly aligning with sustainability goals. Researchers are focusing on developing eco-friendly synthesis routes that minimize waste and energy consumption while maximizing yield.

The future of this compound lies in its potential to bridge gaps in both medicinal chemistry and materials science. As research continues to uncover new properties and applications, < strong >2-Amino-3-formylbenzoic Acid strong > is poised to play a pivotal role in advancing scientific innovation across multiple disciplines. p > article > response >